(4R,4aS,6aR,6aS,6bR,8aR,9S,12aR,14bS)-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-4-[(Z)-2-methylbut-2-enoyl]oxy-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-4a-carboxylic acid

• Molecular Formula: C35H52O6
• Molecular Weight: 568.8 g/mol
• IUPAC Name: (4R,4aS,6aR,6aS,6bR,8aR,9S,12aR,14bS)-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-4-[(Z)-2-methylbut-2-enoyl]oxy-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-4a-carboxylic acid
• InChI: InChI=1S/C35H52O6/c1-9-21(2)28(38)41-27-19-30(3,4)18-23-22-10-11-25-31(5)14-13-26(37)32(6,20-36)24(31)12-15-34(25,8)33(22,7)16-17-35(23,27)29(39)40/h9-10,23-25,27,36H,11-20H2,1-8H3,(H,39,40)/b21-9-/t23-,24+,25+,27+,31-,32+,33+,34+,35-/m0/s1
• InChI Key: NZQARWYKOBSGNY-XKOUXHTLSA-N
• Isomeric SMILES: C/C=C(/C)\C(=O)O[C@@H]1CC(C[C@@H]2[C@]1(CC[C@@]3(C2=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CCC(=O)[C@]5(C)CO)C)C)C)C(=O)O)(C)C
• SMILES: CC=C(C)C(=O)OC1CC(CC2C1(CCC3(C2=CCC4C3(CCC5C4(CCC(=O)C5(C)CO)C)C)C)C(=O)O)(C)C
• synonyms: icterogenin

Description

(4R,4aS,6aR,6aS,6bR,8aR,9S,12aR,14bS)-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-4-[(Z)-2-methylbut-2-enoyl]oxy-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-4a-carboxylic acid is a natural product found in Varronia multispicata and Lantana camara with data available.

Scientific Research Applications

Anticancer Research

One significant application of the compound is in anticancer research. A study by Leal et al. (2012) synthesized derivatives of ursolic acid, a component closely related to the compound . These derivatives showed potent antiproliferative activities against various cancer cell lines, including pancreatic, breast, prostate, hepatocellular, and lung cancers. The study highlighted the compound's potential for cell cycle arrest and apoptosis induction in cancer cells (Leal, Wang, Salvador, & Jing, 2012).

Anti-Inflammatory Applications

Esculentoside B, a compound structurally similar to the requested molecule, demonstrated anti-inflammatory effects in a study by Abekura et al. (2019). The compound inhibited inflammatory responses by deactivating specific signaling pathways in macrophage cells. This suggests potential for such compounds in developing new anti-inflammatory drugs (Abekura, Park, Kwak, Ha, Cho, Chang, Ha, Chang, Lee, & Chung, 2019).

Antioxidant Activity

Research by Point et al. (1998) on derivatives of ascorbic and cinnamic acids, which share a similar structural framework with the compound , indicates that such compounds can exhibit notable antioxidant properties. This opens avenues for their use in combating oxidative stress-related diseases (Point, Coudert, Léal, Rubat, Sautou-Miranda, Chopineau, & Couquelet, 1998).

Synthesis and Characterization

In the field of synthetic chemistry, such complex molecules often serve as key intermediates in the synthesis of various novel compounds. For instance, a study by Singh and Singh (2000) involved synthesizing oxazolines, which are structurally related to the compound . This illustrates the compound's potential role in the synthesis of complex organic molecules (Singh & Singh, 2000).

Catalytic Applications

The compound's framework is relevant in catalysis research as well. A study by Ingole et al. (2013) synthesized polymeric metal complexes using structural analogs of the compound, demonstrating their effectiveness in catalyzing oxidation reactions. This suggests possible applications in industrial chemistry and material science (Ingole, Bajaj, & Singh, 2013).